Cas no 63349-53-1 (Benzeneacetic acid, 4-(phenylthio)-, methyl ester)

Benzeneacetic acid, 4-(phenylthio)-, methyl ester structure
63349-53-1 structure
Product Name:Benzeneacetic acid, 4-(phenylthio)-, methyl ester
CAS No:63349-53-1
MF:C15H14O2S
MW:258.335463047028
CID:1650546
PubChem ID:53956327
Update Time:2025-04-21

Benzeneacetic acid, 4-(phenylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 4-(phenylthio)-, methyl ester
    • Methyl 4-(phenylthio)benzeneacetate
    • 63349-53-1
    • DTXSID301295253
    • Inchi: 1S/C15H14O2S/c1-17-15(16)11-12-7-9-14(10-8-12)18-13-5-3-2-4-6-13/h2-10H,11H2,1H3
    • InChI Key: JHXFZCCRADNWQD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1C=CC(=CC=1)CC(=O)OC

Computed Properties

  • Exact Mass: 258.07152
  • Monoisotopic Mass: 258.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 26.3
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.